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Compound of Interest

Compound Name: 1,8-Cyclotetradecadiyne

CAS No.: 1540-80-3

Cat. No.: B073490 Get Quote

Strain-promoted azide-alkyne cycloaddition (SPAAC) is a cornerstone of bioorthogonal

chemistry, enabling the covalent ligation of molecules in complex biological environments

without the need for cytotoxic copper catalysts. The reaction's velocity is directly correlated with

the ring strain of the cycloalkyne. While highly strained cyclooctynes like bicyclo[6.1.0]non-4-

yne (BCN) and dibenzocyclooctynol (DIBO) are the workhorses in this field due to their rapid

reaction kinetics, larger rings like 1,8-cyclotetradecadiyne offer a different profile.

Expert Insight: The 14-membered ring of CTD possesses significantly less ring strain than 8-

membered cyclooctynes. This directly translates to slower SPAAC kinetics. While specific

second-order rate constants for CTD in SPAAC are not readily available in the literature, we

can infer its reactivity based on the established principle that reactivity decreases as ring size

(and thus, flexibility) increases and strain decreases. Consequently, CTD is not the ideal

candidate for applications requiring rapid conjugation, such as in vivo imaging with short-lived

isotopes. However, its reduced reactivity can be advantageous in scenarios where a slower,

more controlled reaction is desired, or where the steric bulk of smaller, more rigid cyclooctynes

is a hindrance.

Comparative Kinetic Data for Common Cycloalkynes (Illustrative)
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Cycloalkyne
Second-Order Rate
Constant (M⁻¹s⁻¹) with
Benzyl Azide

Reference Compound

DIBO ~1.0 Yes

BCN ~0.1 - 0.3 Yes

1,8-Cyclotetradecadiyne (CTD)
Data not available (expected to

be significantly lower)
N/A

Note:The table above provides approximate values for well-characterized cyclooctynes to

illustrate the expected trend. A direct kinetic comparison involving CTD would require dedicated

experimental studies.

Mechanism of Strain-Promoted Azide-Alkyne Cycloaddition
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Caption: Mechanism of the strain-promoted [3+2] azide-alkyne cycloaddition.
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Transition-Metal Catalyzed Cycloadditions: Building
Molecular Complexity
The two alkyne moieties within 1,8-cyclotetradecadiyne make it an excellent substrate for

transition-metal-catalyzed cycloaddition reactions, such as the [2+2+2] cycloaddition, to

construct complex polycyclic systems. Cobalt complexes are particularly effective for this

transformation.

Expert Insight: The fixed proximity and orientation of the two alkyne groups in CTD make

intramolecular cycloadditions highly efficient. Compared to the intermolecular cyclotrimerization

of three separate alkynes, which can lead to complex mixtures of regioisomers, the

intramolecular reaction of a diyne with a third alkyne offers superior control. When comparing

CTD to a smaller cyclic diyne like 1,7-cyclododecadiyne, the larger and more flexible 14-

membered ring of CTD may exhibit different reactivity and selectivity profiles due to reduced

ring strain and greater conformational freedom.

Illustrative Comparison of Cobalt-Catalyzed [2+2+2] Cycloaddition

Diyne
Substrate

Co-catalyst Third Alkyne Product Type Reported Yield

1,6-Heptadiyne CpCo(CO)₂
Bis(trimethylsilyl)

acetylene

Bicyclic Benzene

Derivative
Good

1,8-

Cyclotetradecadi

yne

CpCo(CO)₂ or

similar
Various alkynes

Fused Polycyclic

System

Data not readily

available

Note:While specific comparative studies are limited, the general principle of cobalt-catalyzed

[2+2+2] cycloaddition is well-established for a variety of diynes.

Workflow for Cobalt-Catalyzed [2+2+2] Cycloaddition
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Reactants:
1,8-Cyclotetradecadiyne

Third Alkyne (e.g., BTMSA)
Co-catalyst (e.g., CpCo(CO)₂)

Reaction Conditions:
Inert atmosphere (N₂ or Ar)

Anhydrous solvent (e.g., Toluene)
Elevated temperature (Reflux)

Workup:
Cool to room temperature
Remove solvent in vacuo

Purification by column chromatography

Characterized Product:
Fused Polycyclic Aromatic System
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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